3-chloro-N-(3-(dimethylamino)propyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide hydrochloride

• IUPAC Name: 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C22H22ClN3OS2.ClH/c1-14-8-6-11-17-19(14)24-22(29-17)26(13-7-12-25(2)3)21(27)20-18(23)15-9-4-5-10-16(15)28-20;/h4-6,8-11H,7,12-13H2,1-3H3;1H
• InChI Key: OJDYHDBBILMMGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CCCN(C)C)C(=O)C3=C(C4=CC=CC=C4S3)Cl.Cl
• Molecular Formula: C22H23Cl2N3OS2
• Molecular Weight: 480.5 g/mol

Description

3-chloro-N-(3-(dimethylamino)propyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C22H23Cl2N3OS2 and its molecular weight is 480.47. The purity is usually 95%.
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Scientific Research Applications

Generation of Structurally Diverse Libraries

One application involves the use of similar compounds as starting materials in synthetic chemistry to generate structurally diverse libraries. For instance, 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a related ketonic Mannich base, has been utilized in alkylation and ring closure reactions to produce a wide array of compounds, including dithiocarbamates, thioethers, and various heterocyclic derivatives such as pyrazolines, pyridines, and benzodiazepines. This approach underlines the compound's utility in facilitating the synthesis of structurally diverse molecules that could have biological relevance (Roman, 2013).

Synthesis of Anti-Inflammatory and Analgesic Agents

Another significant application is in the synthesis of novel compounds with potential anti-inflammatory and analgesic properties. For example, derivatives of visnaginone and khellinone have been synthesized, leading to compounds that exhibit cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitory activities, alongside analgesic and anti-inflammatory effects. These findings suggest that structurally similar compounds to the one could be explored for their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Evaluation and Docking Studies

Research into the synthesis, characterization, antimicrobial evaluation, and docking studies of related compounds has also been conducted. This includes the development of thiophene-2-carboxamides and their evaluation against various microbial strains, demonstrating the potential antimicrobial activity of compounds within this chemical family. Such studies not only highlight the antimicrobial potential of these compounds but also their utility in understanding molecular interactions through docking studies (Talupur, Satheesh, & Chandrasekhar, 2021).

Corrosion Inhibition

Furthermore, benzothiazole derivatives have been investigated for their role in corrosion inhibition, particularly against steel in acidic environments. This research indicates that certain benzothiazole derivatives can offer significant protection against corrosion, suggesting that related compounds could have applications in materials science and engineering to enhance the durability and lifespan of metals (Hu, Yan-bin, Ma, Zhu, Jun, Chao, & Cao, 2016).